Cas no 94616-61-2 (1,4,7,10-Tetraoxacyclododecane-2-methanamine)

• Product Name: 1,4,7,10-Tetraoxacyclododecane-2-methanamine
• CAS No: 94616-61-2
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• CID: 798687
• PubChem ID: 13148552
• Update Time: 2025-04-19

1,4,7,10-Tetraoxacyclododecane-2-methanamine Chemical and Physical Properties

Names and Identifiers

• 1,4,7,10-Tetraoxacyclododecane-2-methanamine
• (+/-)-2-(aminoethyl)-12-crown-4
• 1,4,7,10-tetraoxacyclododec-2-ylmethanamine
• DTXSID00522090
• SCHEMBL6602399
• 94616-61-2
• 1-(1,4,7,10-Tetraoxacyclododecan-2-yl)methanamine

• Inchi： 1S/C9H19NO4/c10-7-9-8-13-4-3-11-1-2-12-5-6-14-9/h9H,1-8,10H2
• InChI Key： GCVMJCMWRYZSGD-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCC1CN

Computed Properties

• Exact Mass: 205.13140809g/mol
• Monoisotopic Mass: 205.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• Density: 1.017
• Boiling Point: 331.1°Cat760mmHg
• Flash Point: 165°C
• Refractive Index: 1.424